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Compound of Interest

Compound Name: SARS-CoV-2-IN-23 disodium

Cat. No.: B15564224

Essential Safety and Handling Guide for SARS-
CoV-2-IN-23 Disodium

This guide provides immediate, essential safety and logistical information for researchers,
scientists, and drug development professionals handling SARS-CoV-2-IN-23 disodium. The
following procedures are designed to ensure the safe handling, storage, and disposal of this
compound in a laboratory setting.

Compound Information and Storage

SARS-CoV-2-IN-23 (also known as GRL-0617) is an inhibitor of the SARS-CoV-2 papain-like
protease (PLpro).[1] Proper storage is critical to maintain its stability and efficacy.

Storage Condition Duration

Powder at -20°C 3 years

In solvent at -80°C 1 year

Shipping Ambient temperature or with blue ice

Data sourced from supplier information.[1]

Personal Protective Equipment (PPE)
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A risk assessment should be performed for all procedures involving this compound.[2] Based

on general laboratory safety guidelines for handling potentially hazardous chemicals and

research materials related to SARS-CoV-2, the following PPE is recommended as a minimum

standard.[3][4]

PPE Category

Specification

Hand Protection

Disposable, chemical-resistant gloves (e.g.,
nitrile). Change gloves immediately if

contaminated.

Eye Protection

Safety glasses with side shields or goggles.

Body Protection

Laboratory coat or gown. Ensure it is clean and

removed before leaving the laboratory area.[4]

Respiratory

Not generally required for handling small
guantities in a well-ventilated area or safety
cabinet. Use a certified respirator (e.g., N95) if

aerosols may be generated.[2][3]

Operational Plan: Step-by-Step Handling Protocol

Adherence to a strict operational workflow is crucial for safety and to prevent contamination.
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Caption: Standard workflow for handling SARS-CoV-2-IN-23 disodium.
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1. Perform Risk Assessment
(Site and activity-specific)

2. Don Required PPE
(Gloves, Gown, Eye Protection)
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(Decontaminate surface, work in BSC if needed)
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Handling & Experimentation

4. Retrieve Compound
(From -20°C or -80°C storage)

5. Reconstitute Powder
(Use appropriate solvent like DMSO)
6. Perform Experiment
(Follow approved protocol)

Experiment complete
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Post-Exgeriment

7. Decontaminate Work Area & Equipment
(Use approved disinfectant)

8. Dispose of Waste
(Follow institutional chemical waste guidelines)
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9. Doff PPE & Wash Hands
(Wash hands thoroughly after handling)

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 3/6

Tech Support


https://www.benchchem.com/product/b15564224?utm_src=pdf-body-img
https://www.benchchem.com/product/b15564224?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15564224?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Disposal Plan

All waste materials contaminated with SARS-CoV-2-IN-23 disodium must be considered
chemical waste.

¢ Solid Waste: Contaminated consumables (e.g., pipette tips, tubes, gloves) should be
collected in a designated, sealed chemical waste container.

¢ Liquid Waste: Unused solutions or solvent washes containing the compound should be
collected in a labeled, sealed, and appropriate chemical waste container.

o Disposal Route: Dispose of all waste in accordance with local, state, and federal regulations
for chemical waste. Do not dispose of down the drain or in regular trash.[5]

Emergency Procedures

» Skin Contact: Immediately flush the affected area with copious amounts of water for at least
15 minutes. Remove contaminated clothing.

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek medical attention.

 Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen.
Seek medical attention.

« Ingestion: Do not induce vomiting. Wash out mouth with water and seek immediate medical
attention.

Mechanism of Action: PLpro Inhibition

SARS-CoV-2-IN-23 functions by inhibiting the papain-like protease (PLpro) of the virus. This
protease is critical for processing viral polyproteins and for stripping ubiquitin and ISG15 from
host-cell proteins, which helps the virus evade the innate immune response. By inhibiting
PLpro, the compound disrupts viral replication and helps restore the host's antiviral immune
functions.
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Caption: Inhibition of SARS-CoV-2 PLpro by SARS-CoV-2-IN-23 disodium.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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2-IN-23 disodium]. BenchChem, [2025]. [Online PDF]. Available at:
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handling-sars-cov-2-in-23-disodium]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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